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Compound of Interest

Compound Name: TYR-PRO TFA Salt

CAS No.: 51871-48-8

Cat. No.: B1437771

Get Quote

This guide provides an in-depth technical overview of L-Tyrosyl-L-proline trifluoroacetate (Tyr-

Pro TFA), a dipeptide salt of significant interest to researchers, scientists, and drug

development professionals. This document moves beyond a simple data sheet to offer practical

insights into its physicochemical properties, the rationale behind its common use as a TFA salt,

and detailed experimental protocols for its characterization.

Introduction: The Significance of Tyr-Pro and its TFA
Salt Form
The dipeptide L-Tyrosyl-L-proline (Tyr-Pro) is a subject of growing interest in neuroscience and

nutritional science. Composed of the amino acids tyrosine and proline, this peptide has

demonstrated the ability to cross the blood-brain barrier, suggesting its potential for

neurological applications.[1] In research and development, synthetic peptides like Tyr-Pro are

frequently prepared and purified as trifluoroacetate (TFA) salts. This is a direct consequence of

the widespread use of trifluoroacetic acid in solid-phase peptide synthesis (SPPS) for cleaving

the peptide from the resin and as an ion-pairing agent during purification by reverse-phase

high-performance liquid chromatography (RP-HPLC).[2]
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While the TFA counterion is often considered a mere artifact of the synthesis and purification

process, its presence significantly influences the peptide's physicochemical properties,

including solubility and stability. Understanding these effects is paramount for accurate

experimental design and the successful development of peptide-based therapeutics.

Physicochemical Properties: A Tale of Two Moieties
A specific CAS Registry Number for Tyr-Pro TFA salt is not readily available in public

databases. Therefore, for regulatory and documentation purposes, it is advisable to reference

the CAS numbers of the constituent parts: L-Tyrosyl-L-proline and Trifluoroacetic Acid.

Below is a summary of the key physicochemical properties for both the parent dipeptide and its

common counterion.

Property L-Tyrosyl-L-proline Trifluoroacetic Acid (TFA)

CAS Number 51871-47-7[1] 76-05-1

Molecular Formula C₁₄H₁₈N₂O₄[3][4] C₂HF₃O₂

Molecular Weight 278.30 g/mol [1][3] 114.02 g/mol

Appearance
Not specified (typically a white

solid)
Colorless, fuming liquid

Solubility (Predicted) 2.84 g/L in water[4] Miscible in water

Melting Point Not available -15.4 °C

Boiling Point Not available 72.4 °C

pKa (Strongest Acidic) 3.55 (Predicted)[4] Not applicable

pKa (Strongest Basic) 8.01 (Predicted)[4] Not applicable

The formation of the TFA salt generally enhances the solubility of peptides in aqueous

solutions, a desirable characteristic for many biological assays and formulations.[5] However,

the presence of TFA can also impact experimental outcomes, and for certain applications, its

removal and exchange for another counterion, such as acetate or hydrochloride, may be

necessary.[6]
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Experimental Protocols for Characterization
The comprehensive characterization of Tyr-Pro TFA salt is crucial to ensure its identity, purity,

and suitability for its intended application. The following section details key experimental

protocols, explaining the rationale behind each step.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Principle: Reversed-phase HPLC separates peptides based on their hydrophobicity. A non-

polar stationary phase (e.g., C18) is used with a polar mobile phase, typically a mixture of

water and an organic solvent like acetonitrile. Peptides are eluted by a gradient of increasing

organic solvent concentration. Trifluoroacetic acid is often added to the mobile phase as an ion-

pairing agent to improve peak shape and resolution.[7][8]

Workflow:

Sample & Mobile Phase Preparation

Chromatographic Analysis Data Processing

Dissolve Tyr-Pro TFA in Mobile Phase A

Inject Sample onto C18 Column

Filtered Sample
Prepare Mobile Phase A
(e.g., 0.1% TFA in Water)

Prepare Mobile Phase B
(e.g., 0.1% TFA in Acetonitrile)

Apply Gradient Elution
(Increasing %B) UV Detection at 214/280 nm Integrate Peak Areas Calculate Purity (%)

Click to download full resolution via product page

Caption: HPLC workflow for purity analysis of Tyr-Pro TFA.

Detailed Methodology:

Mobile Phase Preparation:

Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid in HPLC-grade water.
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Mobile Phase B: 0.1% (v/v) Trifluoroacetic Acid in HPLC-grade acetonitrile.

Sample Preparation: Dissolve a small, accurately weighed amount of Tyr-Pro TFA salt in
Mobile Phase A to a known concentration (e.g., 1 mg/mL). Filter the solution through a 0.22

µm syringe filter before injection.

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 214 nm (for the peptide bond) and 280 nm (for the tyrosine

side chain).

Gradient: A typical gradient would be a linear increase from 5% to 95% Mobile Phase B

over 20-30 minutes.[1]

Data Analysis: The purity of the peptide is determined by integrating the area of the main

peak and expressing it as a percentage of the total area of all peaks detected at 214 nm.

Mass Spectrometry (MS) for Identity Confirmation
Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules.

For peptides, electrospray ionization (ESI) is a common technique that generates intact

molecular ions. The measured molecular weight can be compared to the theoretical molecular

weight to confirm the peptide's identity.

Workflow:

Sample Introduction Mass Analysis Data Interpretation

Prepare Dilute Solution
(e.g., in 50% ACN/H₂O with 0.1% Formic Acid) Direct Infusion or LC-MS Electrospray Ionization (ESI) Mass Analyzer

(e.g., Quadrupole, TOF) Ion Detection Generate Mass Spectrum Compare Experimental m/z
with Theoretical m/z
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Caption: Mass spectrometry workflow for Tyr-Pro identity confirmation.

Detailed Methodology:

Sample Preparation: Prepare a dilute solution of the Tyr-Pro TFA salt (e.g., 10-100 µM) in a

solvent suitable for ESI-MS, such as 50:50 acetonitrile:water with 0.1% formic acid.

Instrumentation: The sample can be introduced into the mass spectrometer via direct

infusion or by coupling the HPLC system to the mass spectrometer (LC-MS). ESI in positive

ion mode is typically used for peptides.

Data Acquisition: Acquire the mass spectrum over a relevant m/z range. For Tyr-Pro, the

expected protonated molecule [M+H]⁺ would have an m/z of approximately 279.13.

Data Analysis: Compare the experimentally observed m/z value with the calculated

theoretical mass of the protonated Tyr-Pro. High-resolution mass spectrometry can provide a

highly accurate mass measurement, further confirming the elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
Principle: NMR spectroscopy provides detailed information about the chemical environment of

atoms within a molecule. For peptides, 1D (¹H) and 2D (e.g., COSY, TOCSY, NOESY) NMR

experiments can be used to confirm the amino acid sequence and provide insights into the

three-dimensional structure in solution.[9]

Detailed Methodology:

Sample Preparation: Dissolve the Tyr-Pro TFA salt in a suitable deuterated solvent (e.g.,

D₂O or a mixture of H₂O/D₂O). The concentration required for NMR is typically higher than

for MS, in the millimolar range.

Data Acquisition:

1D ¹H NMR: Provides a general overview of the proton signals.
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2D COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other

through chemical bonds, which is useful for assigning protons within an amino acid

residue.

2D TOCSY (Total Correlation Spectroscopy): Shows correlations between all protons

within a spin system (i.e., within a single amino acid residue).

2D NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals protons that are close to

each other in space (typically < 5 Å), providing information about the peptide's

conformation and the sequence of amino acids.[10]

Data Analysis: The sequential assignment of proton resonances is a key step in analyzing

the NMR data of a peptide. This involves a stepwise process of identifying the spin systems

of the individual amino acids and then connecting them in the correct order based on NOE

cross-peaks between adjacent residues.

Solubility Testing
Principle: Determining the solubility of a peptide salt in various solvents is crucial for its

application in biological assays and for formulation development. A simple, stepwise approach

is often employed.[5][11][12]

Detailed Methodology:

Initial Solvent Selection: Based on the peptide's properties (Tyr-Pro is relatively polar), start

with aqueous buffers.[13]

Stepwise Solubilization:

Attempt to dissolve the peptide in deionized water or a common biological buffer (e.g.,

phosphate-buffered saline, PBS) at the desired concentration.

If the peptide does not dissolve, sonication can be applied gently.

If the peptide remains insoluble, the addition of a small amount of an organic solvent (e.g.,

acetonitrile or dimethyl sulfoxide (DMSO)) or an acid/base (depending on the peptide's

isoelectric point) can be tested.[5]
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Observation and Quantification: Visually inspect for complete dissolution. For a more

quantitative assessment, the solution can be centrifuged, and the concentration of the

peptide in the supernatant can be measured by UV-Vis spectrophotometry at 280 nm.

Melting Point Determination
Principle: The melting point is a fundamental physical property that can be an indicator of

purity. For peptides, which may decompose at high temperatures, specialized techniques may

be required.[14][15]

Detailed Methodology:

Instrumentation: A standard melting point apparatus can be used.

Sample Preparation: A small amount of the lyophilized Tyr-Pro TFA salt is packed into a

capillary tube.[16]

Measurement: The sample is heated at a controlled rate, and the temperature range over

which the solid melts is recorded. A sharp melting range is often indicative of high purity. For

compounds that decompose, the decomposition temperature is often reported instead of a

true melting point. Fast scanning calorimetry can be an alternative for peptides that

decompose upon slow heating.[14][17]

Conclusion
Tyr-Pro TFA salt is a valuable research tool with potential applications in various scientific

disciplines. A thorough understanding of its physicochemical properties and the application of

robust analytical techniques are essential for obtaining reliable and reproducible experimental

results. This guide provides a foundational framework for researchers working with this and

other peptide TFA salts, emphasizing the importance of a comprehensive characterization

strategy to ensure the quality and integrity of these critical reagents.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. Tyr-Pro Dipeptide [benchchem.com]

2. mdpi.com [mdpi.com]

3. Tyrosyl-proline | C14H18N2O4 | CID 9795637 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Showing Compound Tyrosyl-Proline (FDB112116) - FooDB [foodb.ca]

5. genscript.com [genscript.com]

6. pdf.benchchem.com [pdf.benchchem.com]

7. renyi.hu [renyi.hu]

8. hplc.eu [hplc.eu]

9. UQ eSpace [espace.library.uq.edu.au]

10. youtube.com [youtube.com]

11. bachem.com [bachem.com]

12. medchemexpress.com [medchemexpress.com]

13. Solubility Guidelines for Peptides [sigmaaldrich.com]

14. researchgate.net [researchgate.net]

15. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://espace.library.uq.edu.au/view/UQ:242482/Haines_Ch9_07.pdf
https://www.youtube.com/watch?v=0Z8fB8g2tqg
https://www.biopharmaspec.com/effective-structural-characterization-strategies-for-peptides/
https://www.benchchem.com/product/b1437771?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b1600321
https://www.mdpi.com/2227-9717/13/1/27
https://pubchem.ncbi.nlm.nih.gov/compound/Tyrosyl-proline
https://www.foodb.ca/compounds/FDB112116
https://www.genscript.com/gsfiles/techfiles/GenScript_peptide_solubility_guidelines.pdf?1128024594
https://pdf.benchchem.com/1574/The_Salt_Swap_A_Comparative_Guide_to_TFA_and_HCl_Salts_in_Peptide_Research_and_Development.pdf
https://www.renyi.hu/~stipsicz/skin/HPLC/Ch_2.pdf
https://www.hplc.eu/Downloads/ACE_Guide_Peptides.pdf
https://espace.library.uq.edu.au/view/UQ:228347
https://www.youtube.com/watch?v=4yUQMEwW4TU
https://www.bachem.com/knowledge-center/technical-notes/peptide-solubility/
https://www.medchemexpress.com/Peptides/peptide-solubility-and-storage-guidelines.htm
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/research-and-disease-areas/cell-and-developmental-biology-research/solubility-guidelines
https://www.researchgate.net/publication/336515873_Melting_properties_of_peptides_and_their_solubility_in_water_Part_1_dipeptides_based_on_glycine_or_alanine
https://www.researchgate.net/publication/349151646_Melting_Properties_of_Peptides_and_Their_Solubility_in_Water_Part_2_Di-_and_Tripeptides_Based_on_Glycine_Alanine_Leucine_Proline_and_Serine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1437771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. m.youtube.com [m.youtube.com]

17. Melting properties of peptides and their solubility in water. Part 1: dipeptides based on
glycine or alanine - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Tyr-Pro Trifluoroacetate Salt: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1437771/docs#tyr-pro-trifluoroacetate-salt-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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